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Compound of Interest

Compound Name: 5-lodosalicylic acid

Cat. No.: B043159

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 5-
lodosalicylic acid (CAS No. 119-30-2), a compound utilized in the pharmaceutical and
chemical research sectors.[1] Due to its hazardous properties, a thorough understanding of
safe handling procedures, potential risks, and emergency responses is critical for all personnel

working with this substance.

Physicochemical and Hazard Identification

5-lodosalicylic acid is a white to off-white or slightly beige crystalline powder.[1][2] It is
sparingly soluble in water but readily dissolves in organic solvents such as ethanol and
acetone.[1] Proper identification and understanding of its intrinsic hazards are the foundation of

safe handling.

Table 1: Physicochemical Properties of 5-lodosalicylic Acid
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Property Value References

CAS Number 119-30-2 [11[2][3]

Molecular Formula C7H5IO3 [1][2]

Molecular Weight 264.02 g/mol [2][4]
White to slightly beige

Appearance [1][2][5]
powder/crystals

Melting Point 194-204 °C [5]
Sparingly soluble in water;

Solubility soluble in ethanol, acetone, [1]
and methanol.

pKa 2.67 £ 0.10 (Predicted) [1]
Stable at room temperature in

. closed containers under
Stability [1]

normal storage and handling

conditions.

Table 2: GHS Hazard Classification and Statements
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Hazard GHS Signal Hazard
Category ) References
Class Pictogram Word Statement
H315:
Skin Irritation 2 Irritant Warning Causes skin [1103114]
irritation
H319:
Serious Eye ] ] Causes
o 2 Irritant Warning ) [11[3114]
Irritation serious eye
irritation
Specific
H335: May
Target Organ
o _ . cause
Toxicity 3 Irritant Warning ) [11[3114]
_ respiratory
(Single N
irritation
Exposure)

Safe Handling and Storage

Adherence to strict handling and storage protocols is essential to minimize exposure risk.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense.

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[6][7][8][9] A face shield may be necessary for tasks with a high risk of dust
generation.[10]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) must be worn.[7][8][9][10]
Protective clothing, such as a lab coat or coveralls, is required to prevent skin contact.[6][8]
[10]

o Respiratory Protection: For operations where dust may be generated, a NIOSH-approved
N95 dust mask or equivalent respirator should be used.[3][7][8][10] All respirator users must
be properly fit-tested and trained.
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Engineering Controls

o Ventilation: Work with 5-lodosalicylic acid should be conducted in a well-ventilated area.[1]
Local exhaust ventilation, such as a fume hood, is recommended to control airborne dust.
[11]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[12]

Storage Requirements

e Store in a tightly closed container.[1]

o Keep in a cool, dry, and well-ventilated area.[1]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.
Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

Table 3: First-Aid Measures
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Exposure Route First-Aid Procedure References

Remove the individual to fresh

air and keep them in a position
Inhalation comfortable for breathing. If [1][13]

the person feels unwell, call a

POISON CENTER or doctor.

Immediately wash the affected
area with plenty of soap and
_ water. Remove contaminated
Skin Contact _ _ [1][13]
clothing and wash it before
reuse. If skin irritation occurs,

seek medical advice/attention.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact ) [1][13]
easy to do so. Continue
rinsing. If eye irritation persists,

get medical advice/attention.

Do NOT induce vomiting.
) Rinse mouth with water. Seek
Ingestion i o
medical attention if you feel

unwell.

Spill Response

A chemical spill of 5-lodosalicylic acid should be handled with caution to prevent dust
generation and exposure.

e Minor Spill:
o Alert others in the vicinity.
o Wear appropriate PPE.

o Gently cover the spill with a damp paper towel to avoid making the powder airborne.
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o Carefully scoop the material into a suitable container for hazardous waste disposal.

o Clean the spill area with soap and water.

e Major Spill:

o

Evacuate the area immediately.

[¢]

Contact your institution's emergency response team.

[¢]

Restrict access to the spill area.

[e]

Provide the emergency response team with the Safety Data Sheet (SDS) for 5-
lodosalicylic acid.

Experimental Protocols for Hazard Determination

The GHS classifications for 5-lodosalicylic acid are determined through standardized
experimental protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD).

Acute Dermal Irritation/Corrosion (OECD 404)

This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

» Principle: A small amount of the test substance is applied to the shaved skin of a test animal
(typically a rabbit) under a gauze patch for a specified duration. The skin is then observed for
signs of erythema (redness) and edema (swelling) at various time points.

e Methodology:
o Asingle animal is initially tested.

o 0.5 g of the solid substance, moistened with a small amount of a suitable solvent (e.g.,
water), is applied to a small area of skin (approximately 6 cm?).

o The application site is covered with a gauze patch and a semi-occlusive dressing for 4
hours.
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[e]

After the exposure period, the patch is removed, and the skin is cleaned.

The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch

o

removal.

(¢]

The severity of the reactions is scored according to a standardized scale.

If a corrosive effect is not observed, the response is confirmed in additional animals.

[¢]

Acute Eye Irritation/Corrosion (OECD 405)

This test evaluates the potential of a substance to cause eye irritation or damage.

e Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of
an experimental animal (usually a rabbit). The eye is then observed for any adverse effects
on the cornea, iris, and conjunctiva.

o Methodology:
o Initially, a single animal is used.

o A small amount of the test substance (e.g., 0.1 mL of a liquid or not more than 0.1 g of a
solid) is instilled into the conjunctival sac of one eye. The other eye serves as a control.

o The eyelids are held together for about one second to prevent loss of the material.

o The eye is examined for signs of irritation, such as corneal opacity, iritis, and conjunctival
redness and swelling, at 1, 24, 48, and 72 hours after application.

o The severity of the lesions is scored.

o If a corrosive or severe irritant effect is not observed, the test may be confirmed in
additional animals.

Toxicological Mechanisms and Workflows

While the precise signaling pathways for 5-lodosalicylic acid-induced irritation are not fully
elucidated, a general understanding of chemical irritant mechanisms can inform safety
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practices.

Hypothetical Signaling Pathway for Skin Irritation

Chemical irritants can trigger an inflammatory cascade in the skin. The following diagram
illustrates a generalized pathway.
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Spill of 5-lodosalicylic Acid Occurs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b043159?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/5-iodosalicylic-acid-dic2512.html
https://www.chemical-suppliers.eu/enp/iodosalicylic-acid-PX396118
https://www.sigmaaldrich.com/US/en/product/aldrich/i10600
https://pubchem.ncbi.nlm.nih.gov/compound/5-Iodosalicylic-acid
https://assets.thermofisher.com/chem-specs-pdf/retrievePdf?rootSku=B21291&sku=B21291.14&erp_type=KR_E1_LCD&countryCode=kr
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://healthybean.org/ppe-for-chemical-handling-a-quick-guide/
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.realsafety.org/2016/10/personal-protective-equipment-chemical-handling/
https://umanitoba.ca/environmental-health-and-safety/sites/environmental-health-and-safety/files/2024-08/chemical-spill-response-procedure-1.pdf
https://www.cuimc.columbia.edu/news/study-explains-why-some-creams-and-cosmetics-may-cause-skin-rash
https://www.cuimc.columbia.edu/news/study-explains-why-some-creams-and-cosmetics-may-cause-skin-rash
https://www.chemicalbook.com/msds/5-iodosalicylic-acid.pdf
https://www.benchchem.com/product/b043159#health-and-safety-considerations-for-handling-5-iodosalicylic-acid
https://www.benchchem.com/product/b043159#health-and-safety-considerations-for-handling-5-iodosalicylic-acid
https://www.benchchem.com/product/b043159#health-and-safety-considerations-for-handling-5-iodosalicylic-acid
https://www.benchchem.com/product/b043159#health-and-safety-considerations-for-handling-5-iodosalicylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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